Cas no 2248266-47-7 (4-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-oxa-4-azaspiro[4.5]decane-3,4-dicarboxylate)

• Product Name: 4-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-oxa-4-azaspiro[4.5]decane-3,4-dicarboxylate
• CAS No: 2248266-47-7
• MF: C₂₅H₂₄N₂O₇
• MW: 464.467267036438
• CID: 6024688
• PubChem ID: 165859966
• Update Time: 2025-05-20

4-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-oxa-4-azaspiro[4.5]decane-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6526022
• 2248266-47-7
• 4-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-oxa-4-azaspiro[4.5]decane-3,4-dicarboxylate

• Inchi： 1S/C25H24N2O7/c28-21-18-11-5-6-12-19(18)22(29)27(21)34-23(30)20-16-33-25(13-7-2-8-14-25)26(20)24(31)32-15-17-9-3-1-4-10-17/h1,3-6,9-12,20H,2,7-8,13-16H2
• InChI Key： CPVDREWIUYXSEF-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N(C(=O)OCC2C=CC=CC=2)C21CCCCC2

Computed Properties

• Exact Mass: 464.15835111g/mol
• Monoisotopic Mass: 464.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 102Ų

Additional information on 4-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-oxa-4-azaspiro[4.5]decane-3,4-dicarboxylate

Research Briefing on 4-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-oxa-4-azaspiro[4.5]decane-3,4-dicarboxylate (CAS: 2248266-47-7)

The compound 4-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-oxa-4-azaspiro[4.5]decane-3,4-dicarboxylate (CAS: 2248266-47-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of spirocyclic compounds, which are increasingly recognized for their pharmacological properties. The spiro[4.5]decane scaffold, in particular, has been associated with diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the isoindole-1,3-dione moiety further enhances its potential as a pharmacophore, making it a promising candidate for further investigation.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 4-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-oxa-4-azaspiro[4.5]decane-3,4-dicarboxylate. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthetic route that achieved a 75% overall yield, significantly improving upon previous methods. Key steps included the use of a palladium-catalyzed coupling reaction and a subsequent cyclization step to form the spirocyclic core.

Biological evaluations of this compound have revealed intriguing preliminary results. In vitro assays demonstrated moderate inhibitory activity against several kinase targets, including PI3K and mTOR, which are implicated in cancer progression. Additionally, the compound exhibited low cytotoxicity in normal cell lines, suggesting a favorable safety profile. However, further in vivo studies are required to validate these findings and explore its therapeutic potential.

Another area of interest is the compound's potential as a building block for the development of PROTACs (Proteolysis Targeting Chimeras). Its unique structure allows for facile modification, enabling the incorporation of targeting ligands and E3 ligase binders. A recent preprint on bioRxiv (2024) reported the successful design of a PROTAC molecule using this compound as a core scaffold, which demonstrated promising degradation of a target oncoprotein in cellular models.

Despite these promising developments, challenges remain in the further development of 4-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-oxa-4-azaspiro[4.5]decane-3,4-dicarboxylate. Issues such as solubility, metabolic stability, and selectivity need to be addressed through structural optimization. Computational modeling studies, as reported in a recent ACS Medicinal Chemistry Letters article (2024), have begun to explore these aspects, providing insights for future medicinal chemistry campaigns.

In conclusion, 4-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-oxa-4-azaspiro[4.5]decane-3,4-dicarboxylate represents a chemically interesting and biologically relevant compound with multiple potential applications in drug discovery. Ongoing research efforts are expected to further elucidate its pharmacological properties and therapeutic potential, making it a compound worth monitoring in the coming years.